Cas no 64858-32-8 (Quinoline,2-(2-pyrazinyl)-)

• Product Name: Quinoline,2-(2-pyrazinyl)-
• CAS No: 64858-32-8
• MF: C₁₃H₉N₃
• MW: 207.230662107468
• MDL: MFCD03617849
• CID: 508522
• Update Time: 2026-04-29

Quinoline,2-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-(2-pyrazinyl)-
• Quinoline, 2-pyrazinyl-
• 2-pyrazin-2-ylquinoline

• MDL： MFCD03617849

Computed Properties

• Exact Mass: 207.07977

Experimental Properties

• PSA: 38.67

Additional information on Quinoline,2-(2-pyrazinyl)-

Quinoline,2-(2-pyrazinyl)- (CAS No. 64858-32-8): A Comprehensive Overview

Quinoline,2-(2-pyrazinyl)-, identified by its Chemical Abstracts Service (CAS) number 64858-32-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and applications in drug development. The structural motif of Quinoline,2-(2-pyrazinyl)- consists of a quinoline core fused with a pyrazine ring, creating a unique scaffold that exhibits intriguing pharmacological properties.

The quinoline scaffold is renowned for its role in various therapeutic agents, including antimalarials and anticancer drugs. The introduction of a pyrazine moiety at the 2-position of the quinoline ring enhances the compound's potential by modulating its electronic and steric properties. This modification has been strategically explored to develop novel derivatives with improved efficacy and reduced toxicity. The combination of these two heterocyclic systems has opened up new avenues for the discovery of bioactive molecules.

In recent years, Quinoline,2-(2-pyrazinyl)- has been studied extensively for its potential applications in addressing various diseases. One of the most promising areas is its use as an intermediate in the synthesis of targeted therapeutics. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on enzymes and receptors involved in cancer progression.

The pharmacological profile of Quinoline,2-(2-pyrazinyl)- has been further elucidated through computational and experimental studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and mechanism of action. Additionally, experimental assays have confirmed its ability to modulate key signaling pathways associated with diseases such as cancer and inflammation.

One of the most compelling aspects of Quinoline,2-(2-pyrazinyl)- is its versatility in drug design. The quinoline-pyrazine hybrid structure allows for facile functionalization at multiple positions, enabling the creation of a diverse library of derivatives. This flexibility has been exploited to develop compounds with enhanced pharmacokinetic properties, including improved solubility and bioavailability. Such improvements are crucial for the successful translation of laboratory discoveries into clinical applications.

The therapeutic potential of Quinoline,2-(2-pyrazinyl)- has also been explored in the context of infectious diseases. Emerging evidence suggests that this compound may possess antiviral and antibacterial properties. Its ability to disrupt essential cellular processes in pathogens makes it a promising candidate for developing novel antimicrobial agents. Furthermore, its structural similarity to known antimalarial drugs suggests that it could be repurposed for treating parasitic infections.

In conclusion, Quinoline,2-(2-pyrazinyl)- (CAS No. 64858-32-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutics. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in addressing global health challenges. As our understanding of its pharmacological properties deepens, so too does its potential to contribute to the development of next-generation medicines.